Cerium dioxide

• IUPAC Name: dioxocerium
• InChI: InChI=1S/Ce.2O
• InChI Key: CETPSERCERDGAM-UHFFFAOYSA-N
• Canonical SMILES: O=[Ce]=O
• Molecular Formula: CeO2
• Molecular Weight: 172.115 g/mol
• Physical Description: White (pure) to pale yellow crystals; Insoluble in water; [Merck Index]
• CAS RN: 1306-38-3

Description

Cerium Dioxide is an inorganic compound with the formula CeO2. It is a pale yellow-white powder in its pure state and exhibits an array of remarkable properties that find use in various fields, from catalysis and energy storage to medicine and cosmetics.

Synthesis Analysis

Cerium Dioxide is produced from cerium ores such as monazite and bastnasite. The process involves crushing the ore, followed by acidic or alkaline extraction. After purification to remove impurities, cerium is separated from other rare earth elements. The resultant cerium (III) salts are then treated with an oxidizing agent to yield Cerium Dioxide.

Molecular Structure Analysis

Cerium Dioxide is notable for its oxidizing and reducing capabilities. This duality derives from cerium’s ability to alternate between the +3 and +4 oxidation states, which lends Cerium Dioxide its excellent catalytic properties.

Chemical Reactions Analysis

Cerium Dioxide is becoming an ubiquitous constituent in catalytic systems for a variety of applications. It is integral in reducing harmful emissions by converting carbon monoxide and nitrogen oxides into less harmful substances.

Physical And Chemical Properties Analysis

Cerium Dioxide possesses high thermal stability and resistance to corrosive environments. Its chemical formula is CeO2, with a molar mass of 172.115 g/mol. It appears as a white or pale yellow solid, with a density of 7.65 g/cm3. Its melting point is 2,400°C and boiling point is 3,500°C.

Scientific Research Applications

Environmental Remediation

Cerium dioxide nanoparticles (CeO2 NPs) have been widely used in environmental remediation. The green protocol to synthesize CeO2 NPs is environment-friendly, non-toxic, economically affordable, and efficient. The nanoparticles are synthesized using plant extracts, microbes, and biological products. The application of these nanoparticles in environmental remediation has shown promising results, although the specific outcomes can vary depending on the particular environmental issue being addressed.

Photocatalytic Dye Degradation

CeO2 NPs also have a significant role in photocatalytic dye degradation. The nanoparticles are synthesized using a green approach and then used to degrade dyes in a photocatalytic process. The efficiency of the process depends on the properties of the nanoparticles and the specific dye being degraded.

Biological Applications

CeO2 NPs have potential biological applications as an antibacterial agent, antifungal activity, antioxidant activity, antidiabetic, and anticancer property. The nanoparticles are synthesized using biological methods and then applied in various ways depending on the specific biological application. The outcomes of these applications have been promising, with the nanoparticles showing significant antibacterial, antifungal, antioxidant, antidiabetic, and anticancer properties.

Industrial Applications

Cerium dioxide is used in several industrial applications, such as electrolyte materials of solid oxide fuel cells, Ultraviolet blocking materials, in the field of catalysts, Chemical Mechanical Polishing (CMP), and oxygen gas sensors. The methods of application and experimental procedures vary depending on the specific industrial application. The results have been positive, with cerium dioxide improving the efficiency and effectiveness of these industrial processes.

Energy Production and Storage

Cerium dioxide-based nanocomposites have been used in energy production and storage. The nanocomposites are designed and synthesized through various scientific and rational methods. The structure of the nanocomposites is optimized to enhance their performance in energy production and storage. The results have been promising, with the nanocomposites showing excellent stability and enhanced performance.

Catalysis

Cerium dioxide-based nanocomposites have also been used in the field of catalysis. The nanocomposites are designed and synthesized using various methods, and their structure is optimized for catalytic applications. They have been used in electrocatalysis, photocatalysis, and thermocatalysis. The results have shown that the nanocomposites have excellent catalytic properties.

Energy Storage and Conversion

Cerium dioxide (CeO2, ceria) has been widely used as a cocatalyst/catalyst in energy conversion and storage applications. The importance stems from the oxygen storage capacity of ceria, which allows it to release oxygen under reducing conditions and to store oxygen by filling oxygen vacancies under oxidizing conditions. This review focuses on the catalytic applications in energy conversion and storage of CeO2-based nanostructures.

Biomedical Applications

Cerium oxide nanoparticles have potential therapeutic applications for various diseases related to oxidative stress, such as chronic inflammation, diabetes, neurological disorders, lung injury, liver disease, cardiac hypertrophy, and cancer.

Agriculture

The application of Cerium Dioxide Nanoparticles (CeO2 NPs) significantly improved plant growth and biomass production, reduced oxidative stress, and enhanced the enzymatic activities in the sunflower plant grown under chromium stress.

Proteomics

In the field of proteomics, modern quantitative mass spectrometry techniques are increasingly being used to characterize the composition of the hard protein corona. These techniques are capable of simultaneously identifying and quantifying the relative abundance of proteins within a complex sample by rapidly sequencing peptide fragments generated by proteolysis.

Photocatalysis and Electro Catalytic Energy Storage and Conversion

Cerium dioxide, a widely studied rare Earth oxide, has gained promising applications in photocatalysis and electrocatalytic energy storage and conversion.

Water Treatment

Cerium dioxide nanoparticles have been applied for water treatment. The nanoparticles are synthesized using biological methods and then applied in various ways depending on the specific application. The outcomes of these applications have been promising, with the nanoparticles showing significant properties.

Green Hydrogen Production and CO2 Conversion to Fuels

Emerging photocatalytic applications of cerium dioxide (CeO2) include green hydrogen production, CO2 conversion to fuels, and environmental remediation of various toxic molecules. These applications leverage the oxygen storage capacity and tunable surface chemistry of CeO2 to photocatalyze the chosen reaction.

Electronics

Cerium Dioxide finds use as a dielectric in capacitors and an insulator in integrated circuits.

Chronic Inflammation, Diabetes, Neurological Disorders, Lung Injury, Liver Disease, Cardiac Hypertrophy, and Cancer

This versatility allows them to be used therapeutically for various diseases related to oxidative stress, such as chronic inflammation, diabetes, neurological disorders, lung injury, liver disease, cardiac hypertrophy, and cancer.

Safety And Hazards

Cerium Dioxide should be handled with care. Avoid contact with skin, eyes, and clothing. Do not ingest or breathe dust. Keep away from heat and sources of ignition.

Future Directions

Cerium Dioxide is emerging as a unique material, holding great promise for future market breakthroughs. It is being used in a wide range of catalytic applications, such as fuel cells, reforming processes, photocatalysis, water-gas shift reaction, thermochemical water splitting, and organic reactions.